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Compound of Interest

Compound Name: 1-Chloro-1-iodoethane

CAS No.: 594-00-3

Cat. No.: B1610347

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the chiral

haloalkane, 1-chloro-1-iodoethane. The information presented herein is essential for the

characterization and analysis of this compound in research and development settings. This

document details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry

(MS) data, alongside the experimental protocols for their acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 1-chloro-1-iodoethane. Due to

the limited availability of experimentally derived spectra in public databases, some of the data

presented is based on predictive models and analysis of structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Data
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The proton NMR spectrum of 1-chloro-1-iodoethane is characterized by a quartet and a

doublet, arising from the spin-spin coupling between the methine and methyl protons.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

5.900[1] Quartet (q) 6.5[1] CH

2.458[1] Doublet (d) 6.5[1] CH₃

¹³C NMR Data (Predicted)

Experimental ¹³C NMR data for 1-chloro-1-iodoethane is not readily available. The following

are predicted chemical shifts based on the analysis of similar halogenated alkanes. The

electronegativity of the chlorine and iodine atoms significantly influences the chemical shifts of

the adjacent carbon atoms.

Predicted Chemical Shift (δ) ppm Assignment

~20-30 CH

~25-35 CH₃

Infrared (IR) Spectroscopy (Predicted)
An experimental IR spectrum for 1-chloro-1-iodoethane is available on platforms such as

SpectraBase, though access to the full spectrum may require a subscription.[2] Based on the

functional groups present, the following are the expected characteristic infrared absorption

bands.
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Wavenumber (cm⁻¹) Bond Vibration

2950-3000 C-H stretch

1450-1470 C-H bend (asymmetrical)

1370-1390 C-H bend (symmetrical)

600-800 C-Cl stretch

500-600 C-I stretch

Mass Spectrometry (MS) (Predicted)
The mass spectrum of 1-chloro-1-iodoethane is expected to show a molecular ion peak and

characteristic fragmentation patterns resulting from the cleavage of the carbon-halogen and

carbon-carbon bonds. The presence of chlorine (³⁵Cl and ³⁷Cl isotopes in an approximate 3:1

ratio) will result in isotopic peaks for chlorine-containing fragments.

m/z Proposed Fragment

190/192 [CH₃CHClI]⁺ (Molecular Ion)

155 [CH₃CHI]⁺

63/65 [CH₃CHCl]⁺

127 [I]⁺

29 [CH₃CH₂]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

A sample of 5-10 mg of 1-chloro-1-iodoethane is dissolved in approximately 0.5-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃).
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The solution is transferred to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Instrument: A 300 MHz or higher field NMR spectrometer.

Parameters:

Pulse sequence: Standard single-pulse experiment.

Number of scans: 8-16.

Relaxation delay: 1-5 seconds.

Spectral width: 0-10 ppm.

Temperature: 298 K.

Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to tetramethylsilane (TMS)

at 0 ppm.

¹³C NMR Spectroscopy:

Instrument: A 75 MHz or higher field NMR spectrometer.

Parameters:

Pulse sequence: Proton-decoupled single-pulse experiment.

Number of scans: 1024 or more, depending on sample concentration.

Relaxation delay: 2-5 seconds.

Spectral width: 0-220 ppm.

Processing: Similar to ¹H NMR, the FID is processed, and chemical shifts are referenced to

TMS.
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Infrared (IR) Spectroscopy
Sample Preparation:

As 1-chloro-1-iodoethane is a liquid at room temperature, a neat sample can be analyzed.

A drop of the neat liquid is placed between two potassium bromide (KBr) or sodium chloride

(NaCl) salt plates to create a thin film.

FTIR Spectroscopy:

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

Parameters:

Spectral range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

Analysis: A background spectrum of the clean salt plates is recorded and subtracted from the

sample spectrum. The resulting transmittance or absorbance spectrum is then analyzed for

characteristic absorption bands.

Mass Spectrometry (MS)
Sample Introduction:

A dilute solution of 1-chloro-1-iodoethane in a volatile solvent (e.g., methanol or

dichloromethane) is prepared.

The sample is introduced into the mass spectrometer via direct injection or through a gas

chromatograph (GC-MS).

Electron Ionization Mass Spectrometry (EI-MS):

Instrument: A mass spectrometer equipped with an electron ionization source.
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Parameters:

Ionization energy: 70 eV.

Source temperature: 200-250 °C.

Mass range: m/z 10-300.

Analysis: The instrument is calibrated using a standard compound (e.g.,

perfluorotributylamine). The resulting mass spectrum is analyzed to identify the molecular ion

and major fragment ions.

Visualizations
The following diagrams illustrate the logical workflow of the spectroscopic analysis of 1-chloro-
1-iodoethane.
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Caption: Workflow of Spectroscopic Analysis.
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Caption: Relationship between Molecular Structure and Spectroscopic Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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